4-(Thiophen-2-yl)thiazole-2-carboxylic acid
Overview
Description
“4-(Thiophen-2-yl)thiazole-2-carboxylic acid” is a chemical compound that is used as a pharmaceutical intermediate and also in the field of organic synthesis .
Synthesis Analysis
The synthesis of “4-(Thiophen-2-yl)thiazole-2-carboxylic acid” involves a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives .Molecular Structure Analysis
The molecular structure of “4-(Thiophen-2-yl)thiazole-2-carboxylic acid” is represented by the Inchi Code: 1S/C8H5NO2S2/c10-8(11)7-9-5(4-13-7)6-2-1-3-12-6/h1-4H, (H,10,11) .Physical And Chemical Properties Analysis
The physical form of “4-(Thiophen-2-yl)thiazole-2-carboxylic acid” is solid . Its molecular weight is 211.27 .Scientific Research Applications
Pharmaceutical Intermediate
Thiazole derivatives are often used as intermediates in pharmaceuticals. They can be key components in the synthesis of more complex drug molecules due to their heterocyclic structure which is common in many drugs .
Organic Synthesis
In the field of organic synthesis, thiazole compounds serve as building blocks for creating a variety of organic products. Their versatility allows chemists to synthesize novel compounds with potential applications in different fields .
Sensitizers in Dye-Sensitized Solar Cells
Thiazole-based compounds have been used as π-bridges in dye-sensitized solar cells. They contribute to the photoelectric conversion process by enhancing the absorption of light and improving the efficiency of solar cells .
Metal Complex Sensitizers
Thiazoles have also been utilized in metal complex sensitizers. They can enhance the emission properties of lanthanide ions, which are used in lighting, lasers, and other photonic devices .
Antitumor and Cytotoxic Activity
Some thiazole derivatives exhibit antitumor and cytotoxic activities. They have been studied for their potential use in cancer treatment, particularly for their effects on tumor cell lines .
Biological Activity
Thiophene-based analogs, which include thiazole derivatives, are known for their wide range of biological activities. They are considered by medicinal chemists for developing compounds with various biological effects .
Therapeutic Applications
Thiophene derivatives have shown promise in therapeutic applications such as antimicrobial, analgesic, anti-inflammatory, and antihypertensive treatments. They also have antitumor activity and can be used as corrosion inhibitors or in material science applications like light-emitting diodes .
Mechanism of Action
Target of Action
Thiazole derivatives, to which this compound belongs, have been found to interact with a variety of biological targets, exhibiting diverse biological activities .
Mode of Action
Thiazole derivatives are known to interact with their targets in various ways, leading to changes in cellular processes .
Biochemical Pathways
Thiazole derivatives have been found to impact a range of biochemical pathways, leading to diverse downstream effects .
Result of Action
Thiazole derivatives have been found to exhibit a range of biological activities, suggesting they may have diverse molecular and cellular effects .
Action Environment
The action of thiazole derivatives can be influenced by various environmental factors .
properties
IUPAC Name |
4-thiophen-2-yl-1,3-thiazole-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5NO2S2/c10-8(11)7-9-5(4-13-7)6-2-1-3-12-6/h1-4H,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YOPZXZBRLUDDIY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=CSC(=N2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5NO2S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80610560 |
Source
|
| Record name | 4-(Thiophen-2-yl)-1,3-thiazole-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80610560 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Thiophen-2-yl)thiazole-2-carboxylic acid | |
CAS RN |
847956-14-3 |
Source
|
| Record name | 4-(Thiophen-2-yl)-1,3-thiazole-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80610560 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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